![molecular formula C17H14O2 B054344 7-(Benzyloxy)-2-naphthol CAS No. 118495-07-1](/img/structure/B54344.png)
7-(Benzyloxy)-2-naphthol
Overview
Description
7-(Benzyloxy)-2-naphthol, also known as this compound, is a useful research compound. Its molecular formula is C17H14O2 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Organic Chemistry Applications:
- 7-(Benzyloxy)-2-naphthol has been used in the synthesis of benzyl sulfides and polycyclic amines through acid-catalyzed condensation processes (Strada, Fredditori, Zanoni, & Protti, 2019).
- It serves as a starting material for the synthesis of various naphthol derivatives, including the preparation of titanium and magnesium naphtholates, which demonstrate significant applications in asymmetric synthesis (Giles, Joll, Sargent, & Tilbrook, 1999).
- The compound is also utilized in one-pot synthesis methods, particularly in the efficient synthesis of 2-naphthols, which have importance as bioactive compounds and chiral ligands (Han, Pandey, Lee, Kim, Kang, Jung, Kim, Hong, & Kim, 2018).
Medicinal Chemistry and Biological Applications:
- This compound derivatives have been investigated for their potential as 5-lipoxygenase inhibitors, showing promise as anti-inflammatory agents in medical applications (Batt, Maynard, Petraitis, Shaw, Galbraith, & Harris, 1990).
- Additionally, the compound has been a part of studies related to the synthesis of photochromic materials, which have potential applications in the development of photo-responsive materials (Gabbutt, Heron, Instone, Thomas, Partington, Hursthouse, & Gelbrich, 2003).
Materials Science and Sensor Applications:
- The electrooxidation of 2-naphthol, a related compound, has been studied for the development of nonconducting polymer films with applications in sensor technology and enzyme immobilization (Ciriello, Cataldi, Centonze, & Guerrieri, 2000).
Mechanism of Action
Target of Action
The primary targets of 7-(Benzyloxy)-2-naphthol are Monoamine Oxidase type B (MAO-B) and cholinesterases (acetyl- and butyryl-, AChE and BChE) . These enzymes play crucial roles in the nervous system. MAO-B is involved in the breakdown of dopamine, a neurotransmitter that plays a significant role in mood and movement. Cholinesterases are responsible for the breakdown of acetylcholine, another neurotransmitter that is essential for memory and muscle movement.
Mode of Action
This compound interacts with its targets by inhibiting their activity . As an inhibitor of MAO-B and cholinesterases, it prevents the breakdown of dopamine and acetylcholine, respectively. This results in an increase in the levels of these neurotransmitters, which can have various effects on the body, including improved mood and enhanced memory and muscle movement.
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the increased levels of dopamine and acetylcholine due to the inhibition of MAO-B and cholinesterases . This can result in improved mood, enhanced memory, and better muscle movement.
Properties
IUPAC Name |
7-phenylmethoxynaphthalen-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O2/c18-16-8-6-14-7-9-17(11-15(14)10-16)19-12-13-4-2-1-3-5-13/h1-11,18H,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNBCQJKOYUSQAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC3=C(C=CC(=C3)O)C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10377154 | |
Record name | 7-(Benzyloxy)naphthalen-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10377154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
118495-07-1 | |
Record name | 7-(Benzyloxy)naphthalen-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10377154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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